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Compound of Interest

Compound Name: Butylcycloheptylprodigiosin

Cat. No.: B15562521

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data is
currently available for Butylcycloheptylprodigiosin. Research suggests that
Butylcycloheptylprodigiosin may not be a naturally occurring compound but rather an isomer
of streptorubin B. Therefore, the following safety and handling guidelines are based on the
known properties of the broader prodigiosin family of compounds and general best practices for
handling potentially cytotoxic and uncharacterized chemical agents. All researchers must
consult their institution's Environmental Health and Safety (EHS) department and adhere to all
local, state, and federal regulations.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals. It outlines procedural, step-by-step guidance
for the safe handling and disposal of Butylcycloheptylprodigiosin and related prodiginine
compounds.

Hazard Assessment and Personal Protective
Equipment

Prodigiosins have demonstrated a range of biological activities, including immunosuppressive
and anti-tumor properties, indicating potential cytotoxicity. As the specific hazards of
Butylcycloheptylprodigiosin are unknown, it must be handled as a potentially hazardous
substance. The consistent and correct use of Personal Protective Equipment (PPE) is
mandatory to prevent exposure.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15562521?utm_src=pdf-interest
https://www.benchchem.com/product/b15562521?utm_src=pdf-body
https://www.benchchem.com/product/b15562521?utm_src=pdf-body
https://www.benchchem.com/product/b15562521?utm_src=pdf-body
https://www.benchchem.com/product/b15562521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Table 1: Recommended Personal Protective Equipment (PPE)

Equipment Specifications Rationale
To prevent skin contact.
Chemical-resistant nitrile or Prodigiosins are pigmented,
Gloves

neoprene gloves.

making any contamination

readily visible.

Eye Protection

ANSI Z87.1-compliant safety

glasses or goggles.

To protect eyes from splashes
of solutions containing the

compound.

Lab Coat

A standard or disposable lab

coat.

To protect personal clothing

from contamination.

Respiratory Protection

Not generally required when
handling small quantities in a
well-ventilated area or a
chemical fume hood. If there is
a risk of aerosol generation, a
NIOSH-approved respirator

may be necessary.

To prevent inhalation of any

aerosolized patrticles.

Quantitative Data for Prodigiosin (as a surrogate for
Butylcycloheptylprodigiosin)

Due to the lack of specific data for Butylcycloheptylprodigiosin, the following table

summarizes available quantitative information for the closely related and well-studied

compound, prodigiosin.

Table 2: Physical, Chemical, and Toxicological Properties of Prodigiosin
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Property Value Source
Molecular Formula C20H25Ns0 N/A
Molecular Weight 323.43 g/mol N/A
Appearance Red to dark red powder N/A

Soluble in acetonitrile,
Solubility methanol, chloroform, and N/A

DMSO. Insoluble in water.

LDso (Intraperitoneal, mouse) 18 mg/kg N/A
) ) Ranges from 0.62 to 17.00
ICso (various cancer cell lines) N/A
pg/mL

Note: LDso (Lethal Dose, 50%) is the dose required to Kill half the members of a tested
population. ICso (half maximal inhibitory concentration) is a measure of the potency of a
substance in inhibiting a specific biological or biochemical function.

Operational Plan for Safe Handling

A systematic approach to handling Butylcycloheptylprodigiosin is essential to minimize risk.
The following workflow outlines the key steps from receiving the compound to its use in
experimental procedures.
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Operational Workflow for Handling Butylcycloheptylprodigiosin

Receiving and Inspection
- Verify container integrity.
- Check label for accuracy.

y

Secure Storage
- Store in a designated, labeled, and well-ventilated area.
- Keep away from incompatible materials.

i

Preparation of Solutions
- Work in a chemical fume hood.
- Use appropriate PPE.

i

Experimental Use
- Handle with care to avoid spills and aerosol generation.
- Clearly label all solutions.

y

Decontamination
- Clean work surfaces with an appropriate disinfectant (e.g., 70% ethanol).
- Decontaminate all equipment used.

i

Waste Collection
- Segregate waste into appropriate, labeled containers.
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Disposal Plan for Butylcycloheptylprodigiosin Waste
[ Waste Segregation

- Separate solid and liquid waste.
- Use designated, labeled containers.

Types of Waste
Y
Solid Waste Liquid Waste Sharps Waste
- Contaminated gloves, pipette tips, tubes, etc. - Unused solutions, contaminated solvents. - Contaminated needles, glass slides.
- Place in a labeled, sealed bag or container. - Collect in a labeled, leak-proof container. - Place in a puncture-resistant sharps container.

\ ! /

Temporary Storage
- Store waste in a designated satellite accumulation area.

A

EHS Pickup
- Arrange for pickup by the institution's Environmental Health and Safety department.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Butylcycloheptylprodigiosin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562521#personal-protective-equipment-for-
handling-butylcycloheptylprodigiosin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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